4-Chloromethamphetamine (hydrochloride) 4-Chloromethamphetamine (hydrochloride) Methamphetamine (Item No. 13997) is a regulated psychoactive compound that is both neurotoxic and prone to addiction. 4-Chloromethamphetamine is a halogenated analog of methamphetamine. In vivo, it is converted to 4-chloroamphetamine (Item No. 9001856), which causes rapid depletion of neurological serotonin within hours after injection. 4-Chloroampetamine is highly and selectively neurotoxic, targeting serotonergic neurons. This product is intended for forensic and research applications.
Brand Name: Vulcanchem
CAS No.: 30572-91-9
VCID: VC0164186
InChI: InChI=1S/C10H14ClN.ClH/c1-8(12-2)7-9-3-5-10(11)6-4-9;/h3-6,8,12H,7H2,1-2H3;1H
SMILES: CC(CC1=CC=C(C=C1)Cl)NC.Cl
Molecular Formula: C10H15Cl2N
Molecular Weight: 220.137

4-Chloromethamphetamine (hydrochloride)

CAS No.: 30572-91-9

Reference Standards

VCID: VC0164186

Molecular Formula: C10H15Cl2N

Molecular Weight: 220.137

4-Chloromethamphetamine (hydrochloride) - 30572-91-9

CAS No. 30572-91-9
Product Name 4-Chloromethamphetamine (hydrochloride)
Molecular Formula C10H15Cl2N
Molecular Weight 220.137
IUPAC Name 1-(4-chlorophenyl)-N-methylpropan-2-amine;hydrochloride
Standard InChI InChI=1S/C10H14ClN.ClH/c1-8(12-2)7-9-3-5-10(11)6-4-9;/h3-6,8,12H,7H2,1-2H3;1H
Standard InChIKey HXTOYUVXDREQSD-UHFFFAOYSA-N
SMILES CC(CC1=CC=C(C=C1)Cl)NC.Cl
Description Methamphetamine (Item No. 13997) is a regulated psychoactive compound that is both neurotoxic and prone to addiction. 4-Chloromethamphetamine is a halogenated analog of methamphetamine. In vivo, it is converted to 4-chloroamphetamine (Item No. 9001856), which causes rapid depletion of neurological serotonin within hours after injection. 4-Chloroampetamine is highly and selectively neurotoxic, targeting serotonergic neurons. This product is intended for forensic and research applications.
Synonyms 4-CMA;p-CMA;Ro 4-6861
Reference 1.Rothman, R.B.,Baumann, M.H.,Dersch, C.M., et al. Amphetamine-type central nervous system stimulants release norepinephrine more potently than they release dopamine and serotonin. Science 39(1), 32-41 (2001).
PubChem Compound 45157653
Last Modified Dec 19 2021
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